1-(2-Butoxy-1-methylethoxy)propan-2-ol

• CAS: 29911-28-2
• Molecular Formula: C10H22O3
• Molecular Weight: 190.28 g/mol
• SMILES: CCCCOCC(C)OCC(C)O
• InChI: InChI=1S/C10H22O3/c1-4-5-6-12-8-10(3)13-7-9(2)11/h9-11H,4-8H2,1-3H3
• InChIKey: CUVLMZNMSPJDON-UHFFFAOYSA-N
• Solubility: 0.24 M; In water, 1X10+3 mg/L at 30 °C; Solubility in water, g/100ml at 20 °C: 5

P-series glycol ether with 20‑40% lower coalescent dosage than Texanol™, cutting formulation costs and solvent emissions. Evaporation rate 0.006, bp 230°C, vapor pressure 0.04 mmHg—qualifies as VOC‑exempt under US EPA and CARB. Balanced hydrophobic‑hydrophilic profile (4.5 wt% water solubility) and surface tension 28.4 dynes/cm optimize latex film formation, degreasing, and high‑Tg coatings. Readily biodegradable (OECD 301A/E, 302B); no genotoxic, developmental, or reproductive hazards. Superior alternative to PCE in dry cleaning with an aggregate risk score of 16 vs. 24.

1-(2-Butoxy-1-methylethoxy)propan-2-ol (CAS 29911-28-2): A High-Efficiency, Slow-Evaporating Glycol Ether for Coalescing and Cleaning Applications

1-(2-Butoxy-1-methylethoxy)propan-2-ol, also known as dipropylene glycol n-butyl ether (DPnB), is a P-series glycol ether with the molecular formula C10H22O3 and a molecular weight of 190.3 g/mol [1]. It is a colorless liquid characterized by a high boiling point (230 °C at 760 mmHg), low vapor pressure (0.04 mmHg at 20 °C), and an evaporation rate of 0.006 relative to n-butyl acetate [2]. DPnB exhibits a near mid-range balance of hydrophobic and hydrophilic characteristics, offering significant water solubility (4.5 wt% at 25 °C) and excellent surface tension-lowering ability (28.4 dynes/cm at 25 °C) [3]. It is readily biodegradable per OECD 301A, E and 302B testing methods and is exempt from VOC regulations under U.S. EPA and California Air Resources Board criteria for cleaning product applications [4].

• [1] Dow Chemical Company. DOWANOL™ DPnB Glycol Ether Technical Data Sheet. View Source
• [2] Exiron Chemical. Dipropylene Glycol n-Butyl Ether Product Specification Sheet. View Source
• [3] Brenntag. DOWANOL™ DPnB Glycol Ether Product Information. View Source
• [4] Dow Chemical Company. DOWANOL™ DPnB Glycol Ether Sustainability and Safety Data. View Source

Why Simple Substitution with Other Glycol Ethers or Coalescents Fails to Deliver Equivalent Performance to 1-(2-Butoxy-1-methylethoxy)propan-2-ol

Glycol ethers and coalescing aids are not interchangeable due to profound differences in their physicochemical profiles. Subtle variations in molecular structure—such as the number of propylene oxide units, the nature of the alkyl group (e.g., methyl vs. butyl), and branching—dramatically alter key properties including evaporation rate, water solubility, surface activity, and polymer plasticizing efficiency [1]. For instance, replacing DPnB with a faster-evaporating glycol ether like dipropylene glycol methyl ether (evaporation rate 0.02) or propylene glycol n-butyl ether can lead to premature solvent loss, compromising film formation in waterborne coatings and reducing cleaning efficacy [2]. Similarly, substituting DPnB with a traditional coalescent such as Texanol™ ester alcohol, which exhibits lower MFFT reduction efficiency, often necessitates higher dosage levels and can introduce undesirable VOC content and odor [3]. The quantitative evidence presented below demonstrates that 1-(2-butoxy-1-methylethoxy)propan-2-ol occupies a unique performance niche that cannot be replicated by simple analog substitution.

• [1] Spencer, P.J. New toxicity data for the propylene glycol ethers - a commitment to public health and safety. Toxicology Letters, 2005, 156(1), 181-188. View Source
• [2] Eastman Chemical Company. Solvent Comparison Tool: Evaporation Rate Data. View Source
• [3] Dow Chemical Company. Dow Glycol Ether Solvent Product Introduction. View Source

Quantitative Differentiation Guide for 1-(2-Butoxy-1-methylethoxy)propan-2-ol: Head-to-Head Performance Data vs. Key Comparators

Superior Coalescing Efficiency: DPnB Requires 20-40% Less Dosage than Texanol™ to Achieve Equivalent MFFT Reduction

In waterborne latex coating formulations, DPnB demonstrates significantly higher coalescing efficiency compared to the widely used benchmark coalescent 2,2,4-trimethyl-1,3-pentanediol monoisobutyrate (Texanol™). At identical addition levels, DPnB reduces the minimum film formation temperature (MFFT) more effectively. To achieve the same degree of MFFT reduction, DPnB requires a dosage 20% to 40% lower than that of Texanol™ [1]. This higher efficiency is attributed to DPnB's superior polymer plasticizing capability, larger molecular size enabling greater polymer mobility, and strong partitioning into the polymer phase [2].

Evidence Dimension	MFFT Reduction Efficiency (Relative Dosage Required)
Target Compound Data	20-40% lower dosage required compared to Texanol™ to achieve equivalent MFFT reduction
Comparator Or Baseline	Texanol™ (2,2,4-trimethyl-1,3-pentanediol monoisobutyrate)
Quantified Difference	DPnB requires 20-40% less material for equivalent MFFT reduction
Conditions	Waterborne latex coating formulations; dosage comparison to achieve equivalent MFFT

Why This Matters

This translates directly to lower formulation cost, reduced solvent content, and improved sustainability profile without compromising film formation performance.

• [1] Baidu Wenku. Coatings Q&A: Is there a better coalescent than Texanol? View Source
• [2] Dow Chemical Company. DOWANOL™ DPnB Glycol Ether Benefits Overview. View Source

Enhanced MFFT Reduction Efficiency: DPnB Outperforms Texanol™ by 20-30% at Equivalent Dosage

When compared at equal weight percent addition in waterborne latex coatings, DPnB achieves a 20-30% greater reduction in minimum film formation temperature (MFFT) than Texanol™ ester alcohol [1]. This quantifiable efficiency advantage means that formulators can achieve lower application temperatures or reduce the overall coalescent loading while maintaining film integrity. The performance hierarchy for MFFT reduction efficiency is DPnB > TPnB > Texanol™ [2].

Evidence Dimension	MFFT Reduction Magnitude
Target Compound Data	20-30% greater MFFT reduction vs. Texanol™
Comparator Or Baseline	Texanol™ (2,2,4-trimethyl-1,3-pentanediol monoisobutyrate)
Quantified Difference	DPnB provides 20-30% greater MFFT reduction
Conditions	Waterborne latex coatings; equal weight percent addition

Why This Matters

Enables formulators to meet stringent low-temperature application requirements or reduce coalescent content while maintaining film quality, offering both performance and economic advantages.

• [1] Dow Chemical Company. Dow Glycol Ether Solvent Product Introduction. View Source
• [2] Dow Chemical Company. Dow Glycol Ether Solvent Product Introduction: MFFT Reduction Efficiency Ranking. View Source

Reduced Human Toxicity and Environmental Impact vs. Perchloroethylene in Dry Cleaning: Aggregate Performance Score 16 vs. 24

In a comprehensive evaluation of dry cleaning solvent alternatives, DPnB received an aggregate performance risk score of '16' across six weighted criteria (chemical toxicity, employee exposure, customer exposure, general population impact, cost, and cleaning efficacy), compared to a score of '24' for perchloroethylene (PCE) [1]. Lower scores indicate reduced risk. DPnB and its isomer DPtB both scored 16, demonstrating equivalent safety profiles. The study concluded that DPnB is a preferable dry cleaning agent, exhibiting reduced human toxicity and lesser adverse impact on human health and the environment compared to PCE [2].

Evidence Dimension	Aggregate Risk Score (Lower = Better)
Target Compound Data	Aggregate score: 16
Comparator Or Baseline	Perchloroethylene (PCE): Aggregate score: 24
Quantified Difference	DPnB score 33% lower (better) than PCE
Conditions	Six criteria: toxicity, employee/customer exposure, population impact, cost, cleaning efficacy

Why This Matters

Provides quantifiable justification for selecting DPnB over PCE in dry cleaning applications where regulatory pressure and health concerns are driving solvent substitution.

• [1] Hesari, N. et al. Evaluation of Glycol Ether as an Alternative to Perchloroethylene in Dry Cleaning. Toxics, 2014, 2(2), 165-187. View Source
• [2] Hesari, N. et al. Evaluation of Glycol Ether as an Alternative to Perchloroethylene in Dry Cleaning. Toxics, 2014, 2(2), 165-187. View Source

Exceptionally Low Evaporation Rate (0.006) Enables Extended Open Time vs. Faster Glycol Ethers (0.02-0.47)

DPnB exhibits an evaporation rate of 0.006 (n-butyl acetate = 1.0), which is substantially slower than many commonly used glycol ethers [1]. For comparison, dipropylene glycol methyl ether has an evaporation rate of 0.02 (3.3x faster), ethylene glycol monobutyl ether (EB) has a rate of 0.09 (15x faster), and ethylene glycol methyl ether has a rate of 0.47 (78x faster) [2]. This exceptionally slow evaporation profile allows for extended open time in coating applications, improved film coalescence in waterborne systems, and prolonged cleaning action in industrial degreasing formulations .

Evidence Dimension	Evaporation Rate (n-butyl acetate = 1.0)
Target Compound Data	0.006
Comparator Or Baseline	Dipropylene glycol methyl ether: 0.02; Ethylene glycol monobutyl ether: 0.09; Ethylene glycol methyl ether: 0.47
Quantified Difference	DPnB evaporates 3.3x to 78x slower than comparators
Conditions	Standard evaporation rate measurement; n-butyl acetate reference = 1.0

Why This Matters

Slower evaporation enables better film formation in latex coatings, reduces solvent loss during application, and extends the effective working time in cleaning and coating processes.

• [1] Dow Chemical Company. DOWANOL™ DPnB Glycol Ether Physical Properties. View Source
• [2] Eastman Chemical Company. Solvent Comparison Tool. View Source

Confirmed Lack of Genotoxic, Developmental, and Reproductive Hazards in P-Series Glycol Ethers

Standard toxicity studies conducted under good laboratory practices (GLP) for P-series glycol ethers, including dipropylene glycol n-butyl ether (DPGBE/DPnB), indicate a lack of genotoxic, developmental, and reproductive hazards [1]. In chronic toxicity/oncogenicity studies of related P-series compounds, no treatment-related increases in tumor incidence were observed in rats or mice. Furthermore, DPGBE was negative in rodent and rabbit developmental toxicity studies [2]. This safety profile contrasts with certain E-series glycol ethers (e.g., ethylene glycol butyl ether) which have been associated with higher health risks .

Evidence Dimension	Developmental and Reproductive Toxicity
Target Compound Data	Negative in rodent and rabbit developmental toxicity studies; no genotoxic, developmental, or reproductive hazards identified
Comparator Or Baseline	Ethylene glycol butyl ether (EGBE): Associated with higher health risks (class-level inference)
Quantified Difference	Qualitative difference: P-series lack hazards present in some E-series glycol ethers
Conditions	GLP-compliant toxicity studies; multiple species (rat, mouse, rabbit)

Why This Matters

Provides regulatory confidence and supports safer formulation design, particularly important for consumer-facing applications and compliance with evolving chemical safety standards.

• [1] Spencer, P.J. New toxicity data for the propylene glycol ethers - a commitment to public health and safety. Toxicology Letters, 2005, 156(1), 181-188. View Source
• [2] Spencer, P.J. New toxicity data for the propylene glycol ethers - a commitment to public health and safety. Toxicology Letters, 2005, 156(1), 181-188. View Source

Hansen Solubility Parameters Enable Rational Solvent Selection: δD=14.8, δP=2.5, δH=8.7 (J/cm³)¹/²

DPnB is characterized by Hansen solubility parameters of δD=14.8, δP=2.5, and δH=8.7 (J/cm³)¹/² . These values define its solvency space and enable predictive compatibility assessment with resins and polymers. The moderate hydrogen bonding parameter (8.7) combined with low polarity (2.5) and moderate dispersion (14.8) contributes to its effectiveness across a range of coating resins including acrylics, styrene-acrylics, and polyvinyl acetates . This quantitative solubility fingerprint allows formulators to rationally select DPnB over solvents with different HSP profiles (e.g., dipropylene glycol methyl ether or propylene glycol n-butyl ether) when targeting specific resin compatibility requirements [1].

Evidence Dimension	Hansen Solubility Parameters (HSP)
Target Compound Data	δD=14.8, δP=2.5, δH=8.7 (J/cm³)¹/²
Comparator Or Baseline	Other glycol ethers: DPM, PnB, etc. (specific HSP values differ)
Quantified Difference	HSP fingerprint is unique; enables predictive compatibility
Conditions	Standard Hansen solubility parameter determination

Why This Matters

Enables formulators to make data-driven solvent selection decisions based on resin compatibility predictions, reducing trial-and-error experimentation and accelerating formulation development.

• [1] Dow Chemical Company. DOWANOL™ DPnB Glycol Ether Technical Data. View Source

Optimized Application Scenarios for 1-(2-Butoxy-1-methylethoxy)propan-2-ol Based on Quantitative Differentiation Evidence

High-Efficiency Coalescent for Low-VOC Waterborne Architectural Coatings

DPnB is ideally suited for premium waterborne latex architectural paints where stringent VOC regulations apply and low-temperature film formation is required. Its 20-40% dosage reduction advantage over Texanol™ [1] directly translates to lower formulation costs and reduced solvent emissions. The compound's exceptionally low evaporation rate (0.006) [2] ensures adequate open time for proper film coalescence, while its vapor pressure (0.04 mmHg at 20°C) qualifies it as exempt from VOC regulations under U.S. EPA and CARB criteria for cleaning products and many coating applications [3]. The lack of genotoxic, developmental, and reproductive hazards [4] further supports its use in consumer-facing architectural coatings.

Safer Alternative Solvent for Dry Cleaning Operations Phasing Out Perchloroethylene

DPnB presents a compelling alternative to perchloroethylene (PCE) in dry cleaning, as demonstrated by its significantly lower aggregate risk score (16 vs. 24 for PCE) [5]. This quantifiable safety advantage encompasses reduced chemical toxicity, lower employee and customer exposure, and diminished environmental impact. While capital investment is comparable and operating costs are moderately higher, the risk reduction justifies selection where regulatory pressure or corporate sustainability goals mandate PCE replacement [6]. DPnB's performance parity with DPtB offers formulation flexibility.

Extended-Open-Time Solvent for Industrial Coatings and High-Tg Latex Systems

For industrial finishing applications requiring extended open time to prevent premature skinning and ensure leveling—such as in wood coatings, general industrial finishes, and high-Tg latex systems (40-60°C)—DPnB's evaporation rate of 0.006 [7] provides a substantial advantage over faster glycol ethers like DPM (0.02) or EB (0.09) [8]. The compound's strong partitioning to the polymer phase and high plasticizing efficiency ensure effective coalescence even in high-glass-transition-temperature emulsions. Additionally, DPnB's Hansen solubility parameters (δD=14.8, δP=2.5, δH=8.7) predict good compatibility with acrylic, styrene-acrylic, and polyvinyl acetate resins common in these applications.

High-Performance Degreasing and Hard Surface Cleaning Formulations

DPnB's excellent surface tension-lowering ability (28.4 dynes/cm at 25°C) [9] and low evaporation rate make it particularly effective in industrial degreasers, metal cleaners, and hard surface cleaners where prolonged contact time is needed for soil penetration and emulsification. Its hydrophobic-hydrophilic balance enables effective coupling of water and organic soils. The compound's favorable safety profile [10] and ready biodegradability per OECD 301A/E and 302B [11] align with the growing demand for environmentally acceptable cleaning formulations. In cold metal cleaning applications, DPnB alone is a good solvent for removing oils and greases .

• [1] Baidu Wenku. Coatings Q&A: Is there a better coalescent than Texanol? View Source
• [2] Dow Chemical Company. DOWANOL™ DPnB Glycol Ether Evaporation Rate. View Source
• [3] Dow Chemical Company. DOWANOL™ DPnB Glycol Ether VOC Exemption. View Source
• [4] Spencer, P.J. New toxicity data for the propylene glycol ethers. Toxicology Letters, 2005, 156(1), 181-188. View Source
• [5] Hesari, N. et al. Evaluation of Glycol Ether as an Alternative to Perchloroethylene in Dry Cleaning. Toxics, 2014, 2(2), 165-187. View Source
• [6] Hesari, N. et al. Evaluation of Glycol Ether as an Alternative to Perchloroethylene in Dry Cleaning. Toxics, 2014, 2(2), 165-187. View Source
• [7] Dow Chemical Company. DOWANOL™ DPnB Glycol Ether Evaporation Rate. View Source
• [8] Eastman Chemical Company. Solvent Comparison Tool. View Source
• [9] Exiron Chemical. Dipropylene Glycol n-Butyl Ether Surface Tension. View Source
• [10] Spencer, P.J. New toxicity data for the propylene glycol ethers. Toxicology Letters, 2005, 156(1), 181-188. View Source
• [11] Dow Chemical Company. DOWANOL™ DPnB Biodegradability. View Source